Cas no 13597-19-8 (cerium vanadium tetraoxide)

Cerium vanadium tetraoxide (CeVO₄) is a mixed metal oxide characterized by its complex structure involving cerium and vanadium in multiple valence states. Its composition suggests potential utility as a catalyst or catalyst support due to the synergistic combination of cerium's redox properties and vanadium's ability to cycle between lower oxidation states. Key advantages associated with CeVO₄ often include high activity in oxidation reactions, potentially stemming from its redox flexibility and acidic/basic surface sites derived from the oxide components. Its unique electronic structure may also contribute to enhanced selectivity in certain chemical transformations compared to simpler oxides or single-metal catalysts.
cerium vanadium tetraoxide structure
cerium vanadium tetraoxide structure
Product Name:cerium vanadium tetraoxide
CAS No:13597-19-8
MF:CeO4V
MW:255.055099487305
MDL:MFCD00171262
CID:87073
PubChem ID:166858
Update Time:2025-06-16

cerium vanadium tetraoxide Chemical and Physical Properties

Names and Identifiers

    • cerium vanadium tetraoxide
    • cerium(3+),oxygen(2-),vanadium
    • Cerium vanadate
    • Cerium vanadium oxide
    • Cerium vanadium oxide (CeVO4)
    • EINECS 237-044-7
    • CEROUS VANADATE
    • Vanadic acid ceriumsalt
    • DTXSID70893941
    • 13597-19-8
    • cerium(3+);oxygen(2-);vanadium
    • Cerium vanadate(V) (CeVO4)
    • CEROUS VANADATE, 99.9%
    • ceriumvanadiumoxide(cevo4)
    • Cerium vanadium oxide, 99.9% (REO)
    • DB-254206
    • APTSCAQNVBAWHJ-UHFFFAOYSA-N
    • MDL: MFCD00171262
    • Inchi: 1S/Ce.4O.V/q+3;4*-2;
    • InChI Key: APTSCAQNVBAWHJ-UHFFFAOYSA-N
    • SMILES: [Ce+3].[V].[O-2].[O-2].[O-2].[O-2]

Computed Properties

  • Exact Mass: 254.82900
  • Monoisotopic Mass: 254.829
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 60.44000
  • LogP: -0.42480

cerium vanadium tetraoxide Security Information

  • Hazardous Material transportation number:UN3285
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:Yes
  • Safety Term:6.1
  • Packing Group:III
  • Packing Group:III
  • Hazard Level:6.1

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Additional information on cerium vanadium tetraoxide

Introduction to Cerium Vanadium Tetraoxide (CAS No. 13597-19-8)

Cerium vanadium tetraoxide, chemically denoted as CeVO₄, is a compound of significant interest in the field of inorganic chemistry and materials science. With a CAS number of 13597-19-8, this material has garnered attention for its unique structural and electronic properties, making it a promising candidate for various applications, particularly in catalysis, energy storage, and optoelectronics. This article delves into the properties, synthesis, and recent research developments surrounding cerium vanadium tetraoxide.

The compound CeVO₄ belongs to the family of perovskite-like oxides, which are known for their versatile functionalities due to their tunable crystal structures and electronic configurations. The combination of cerium (Ce) and vanadium (V) in this compound results in a unique set of characteristics that distinguish it from other metal oxides. Cerium, as a lanthanide element, introduces f-electron effects, while vanadium provides d-electron contributions, leading to a rich interplay of electronic and magnetic properties.

One of the most compelling aspects of CeVO₄ is its potential as a catalyst. Recent studies have highlighted its efficacy in various oxidation reactions, including the oxidation of carbon-containing molecules. The presence of both Ce³⁺ and Ce⁴⁺ oxidation states within the structure allows for redox-active sites that can facilitate electron transfer processes. This property has been exploited in the development of novel catalytic systems for organic synthesis and environmental remediation.

The synthesis of CeVO₄ typically involves controlled precipitation or hydrothermal methods to achieve high purity and crystallinity. Researchers have explored different synthetic routes to tailor the particle size, morphology, and surface area of the resulting material. For instance, hydrothermal synthesis at elevated temperatures and pressures allows for the formation of well-defined nanocrystals with exposed active surfaces, enhancing catalytic performance.

In terms of applications, CeVO₄ has shown promise in energy storage systems. Its ability to undergo reversible oxidation-reduction reactions makes it suitable for use in lithium-ion batteries and supercapacitors. Studies have demonstrated that CeVO₄-based electrodes exhibit high specific capacity and excellent cycling stability, making them attractive for next-generation energy storage solutions. The integration of cerium and vanadium into one oxide framework provides a synergistic effect that enhances electrochemical performance.

The optoelectronic properties of CeVO₄ have also been extensively investigated. The compound's direct bandgap nature and tunable bandgap energy make it suitable for use in photodetectors and solar cells. Researchers have reported on the development of CeVO₄-based thin films that exhibit high light absorption coefficients and efficient charge separation, paving the way for advanced optoelectronic devices.

Recent advancements in computational chemistry have further illuminated the mechanistic aspects of CeVO₄. Density functional theory (DFT) calculations have been employed to understand the electronic structure and reactivity of this compound. These studies have provided insights into how the Ce-V interaction influences catalytic activity and electrochemical behavior, guiding the design of more efficient materials.

The environmental impact of using CeVO₄ has also been considered. Unlike some other transition metal oxides that may suffer from toxicity issues, CeVO₄ has been found to be relatively benign when handled under appropriate conditions. Its stability under various environmental conditions makes it a sustainable choice for industrial applications where long-term performance is crucial.

In conclusion, cerium vanadium tetraoxide (CAS No. 13597-19-8) is a multifunctional material with a wide range of potential applications. Its unique combination of catalytic, electrochemical, and optoelectronic properties positions it as a valuable asset in modern technology. As research continues to uncover new aspects of this compound, its role in advancing scientific and technological innovation is likely to expand further.

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